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Compound of Interest

Compound Name: Latrunculin M

Cat. No.: B1674545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Latrunculin M is a marine toxin belonging to the latrunculin family of compounds, which are

potent inhibitors of actin polymerization.[1][2] These macrolides are isolated from sponges,

such as those of the genus Latrunculia.[1] The mechanism of action involves binding to

monomeric G-actin in a 1:1 stoichiometry, thereby preventing its polymerization into

filamentous F-actin.[1] This disruption of the actin cytoskeleton has profound effects on various

cellular processes, including cell motility, division, and intracellular transport, making

Latrunculin M a valuable tool in cell biology research and a potential candidate for therapeutic

development, particularly in oncology.

This document provides detailed protocols for the preparation of Latrunculin M working

solutions, based on the established methodologies for the well-characterized analogs

Latrunculin A and B, due to the limited availability of specific data for Latrunculin M.

Quantitative Data Summary
The following table summarizes key quantitative data for Latrunculin M and its well-studied

analogs, Latrunculin A and B. Note: Specific solubility and biological activity data for

Latrunculin M are not widely available; therefore, values for Latrunculin A and B are provided

as a reference for initial experimental design. Researchers must empirically determine the

optimal concentrations for their specific applications.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1674545?utm_src=pdf-interest
https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://en.wikipedia.org/wiki/Latrunculin
https://nordicbiosite.com/product/HY-N7550-1/Latrunculin-M
https://en.wikipedia.org/wiki/Latrunculin
https://en.wikipedia.org/wiki/Latrunculin
https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Latrunculin M Latrunculin A Latrunculin B

Molecular Weight (

g/mol )
411.55[3] 421.55[4] 395.51[5]

Chemical Formula C₂₁H₃₃NO₅S[3] C₂₂H₃₁NO₅S C₂₀H₂₉NO₅S[5]

Typical Solvents
Assumed to be

DMSO, Ethanol
DMSO, Ethanol[6][7] DMSO, Ethanol

Solubility in DMSO Not specified ~25 mg/mL[6][7]
~25 mg/mL (may

require warming)[5]

Solubility in Ethanol Not specified ~25 mg/mL[7] ~19.78 mg/mL

Storage (Powder)
-20°C for up to 3

years[3]
-20°C[6][8]

-20°C for up to 3

years[5]

Storage (Stock

Solution in DMSO)

-80°C for up to 1

year[3]

-20°C for up to 1

month[4]

-80°C for 6 months;

-20°C for 1 month[5]

Typical Stock Solution

Conc.

1-10 mM

(recommended)
10 mM[4] 1-25 mM

Typical Working Conc.
0.1 - 10 µM

(estimated)
0.1 - 10 µM[6][9] 5 nM - 2 µM[1]

IC₅₀ (HeLa cells) Not specified Not specified 1.4 µM[5]

Experimental Protocols
Preparation of a 10 mM Latrunculin M Stock Solution in
DMSO
Materials:

Latrunculin M (powder form)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes
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Pipettes and sterile pipette tips

Protocol:

Calculate the required mass of Latrunculin M:

Molecular Weight (MW) of Latrunculin M = 411.55 g/mol

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 411.55 g/mol x 1000 mg/g = 4.12 mg

Dissolving Latrunculin M:

Carefully weigh out 4.12 mg of Latrunculin M powder and place it in a sterile

microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution until the Latrunculin M is completely dissolved. Gentle warming may

be necessary, similar to Latrunculin B.[5]

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year).[3]

Preparation of a 1 µM Latrunculin M Working Solution
Materials:

10 mM Latrunculin M stock solution in DMSO

Appropriate cell culture medium or buffer (e.g., PBS, DMEM)
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Sterile microcentrifuge tubes or conical tubes

Pipettes and sterile pipette tips

Protocol:

Intermediate Dilution (Optional but Recommended):

Prepare a 100 µM intermediate solution by diluting the 10 mM stock solution 1:100.

Add 2 µL of the 10 mM stock solution to 198 µL of cell culture medium or buffer.

Final Working Solution:

Prepare the 1 µM working solution by diluting the 100 µM intermediate solution 1:100.

Add 10 µL of the 100 µM intermediate solution to 990 µL of cell culture medium or buffer.

Alternatively, to make 1 mL of a 1 µM working solution directly from the 10 mM stock, add

0.1 µL of the stock solution to 999.9 µL of medium. This may be less accurate, so serial

dilutions are preferred.

Application and Stability:

Use the freshly prepared working solution for your experiments.

It is not recommended to store aqueous solutions of latrunculins for more than one day.[6]

Visualizations
Signaling Pathway: Inhibition of Actin Polymerization by
Latrunculin M
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Mechanism of Action of Latrunculin M
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Caption: Mechanism of Latrunculin M action on actin dynamics.

Experimental Workflow: Preparation of Latrunculin M
Working Solution
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Workflow for Latrunculin M Working Solution Preparation
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Caption: Step-by-step workflow for preparing Latrunculin M solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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